2-Tert-butylphenyl ethanesulfonate
Description
2-Tert-butylphenyl ethanesulfonate is an organosulfur compound featuring an ethanesulfonate group esterified to a phenyl ring substituted with a tert-butyl group at the 2-position. This structure imparts unique steric and electronic properties, influencing its stability, solubility, and reactivity.
Key characteristics inferred from structural analogs include:
- Steric hindrance: The bulky tert-butyl group likely reduces susceptibility to nucleophilic attack, enhancing stability in acidic conditions .
- Hydrophobicity: The aromatic tert-butyl substituent may lower water solubility compared to non-bulky sulfonates, favoring use in polymer synthesis or lipid-soluble formulations .
- Regulatory status: Ethanesulfonate-containing polymers (e.g., CAS 502496-15-3) are subject to environmental and chemical regulations, suggesting similar scrutiny for 2-tert-butylphenyl ethanesulfonate in industrial applications .
Properties
Molecular Formula |
C12H18O3S |
|---|---|
Molecular Weight |
242.34 g/mol |
IUPAC Name |
(2-tert-butylphenyl) ethanesulfonate |
InChI |
InChI=1S/C12H18O3S/c1-5-16(13,14)15-11-9-7-6-8-10(11)12(2,3)4/h6-9H,5H2,1-4H3 |
InChI Key |
BYULYVHULPFSNP-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)OC1=CC=CC=C1C(C)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Enzymatic Compatibility : Unlike 2-ketopropylthio-ethanesulfonate , the tert-butyl variant is unlikely to participate in redox-driven enzymatic cycles due to steric hindrance.
- Data Limitations : Specific pharmacokinetic or thermodynamic data for 2-tert-butylphenyl ethanesulfonate are absent in the evidence, necessitating further experimental validation.
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